1-(2,6-Difluorobenzoyl)piperidin-3-ol

• IUPAC Name: (2,6-difluorophenyl)-(3-hydroxypiperidin-1-yl)methanone
• InChI: InChI=1S/C12H13F2NO2/c13-9-4-1-5-10(14)11(9)12(17)15-6-2-3-8(16)7-15/h1,4-5,8,16H,2-3,6-7H2
• InChI Key: RHJBZHDOBGNYEW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C(C=CC=C2F)F)O
• Molecular Formula: C12H13F2NO2
• Molecular Weight: 241.23 g/mol

Description

Synthesis Analysis

Piperidine derivatives, such as 1-(2,6-Difluorobenzoyl)piperidin-3-ol, are important synthetic fragments for designing drugs. The synthesis of piperidine-containing compounds has been widespread. Recent advances in the synthesis of piperidine derivatives involve intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the search results. The molecular weight is 241.23 g/mol, but other properties such as melting point, boiling point, solubility, and stability are not provided.

Scientific Research Applications

Molecular Structures and Intermolecular Interactions

A study on closely related compounds to 1-(2,6-Difluorobenzoyl)piperidin-3-ol, namely 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines, revealed that these molecules adopt similar molecular conformations. However, the study found differences in their intermolecular interactions. For instance, the 3-fluorobenzoyl variant forms hydrogen bonds resulting in a three-dimensional structure, unlike the 2,6-difluorobenzoyl and 2,4-dichlorobenzoyl analogues (Mahesha et al., 2019).

Reversible Fluorescence Probes

Research involving a related compound, 4-amino-2,2,6,6-tetramethyl-piperidin-1-ol, which is structurally similar to this compound, demonstrated its application in the development of a reversible fluorescent probe. This probe was effective in cyclic detection of ClO(-)/AA in aqueous solution and living cells, highlighting its potential in biological and chemical sensing applications (Wang, Ni, & Shao, 2016).

Synthesis and Biological Evaluation of Derivatives

Another study focused on the synthesis of novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, which is structurally related to this compound. These compounds exhibited moderate to good antimicrobial activities against various bacterial and fungal strains, indicating potential applications in antimicrobial drug development (Jadhav, Raundal, Patil, & Bobade, 2017).

Synthesis of Spiro[isobenzofuran-1(3H),4'-piperidines]

The synthesis of 1'-methyl-3-phenylspiro[isobenzofuran-1(3H),4'-piperidine] was prompted by the recognition of an aminoalkyl(aryl)isobenzofuran moiety common to certain antidepressants. This study highlights the potential use of compounds structurally related to this compound in developing central nervous system agents (Bauer et al., 1976).

Future Directions

Piperidine derivatives continue to play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research will likely focus on the discovery and biological evaluation of potential drugs containing the piperidine moiety.